Ethyl 2-(cyclopentylamino)acetate
Cat. No. B2672759
Key on ui cas rn:
89479-61-8
M. Wt: 171.24
InChI Key: FTUXHDGZWNYWNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:14][CH2:15][C:16](=[O:17])[O:18][CH2:19][CH3:20].[CH3:7][CH2:8][N:9]([CH2:10][CH3:11])[CH2:12][CH3:13].[CH:1]1([NH2:6])[CH2:2][CH2:3][CH2:4][CH2:5]1.[O:21]1[CH2:22][CH2:23][CH2:24][CH2:25]1>>[CH:1]1([NH:6][CH2:15][C:16](=[O:17])[O:18][CH2:19][CH3:20])[CH2:2][CH2:3][CH2:4][CH2:5]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCOC(=O)CBr
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
NC1CCCC1
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
CCOC(=O)CNC1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
